Cas no 105285-21-0 (4-tert-butyl-1H-pyrazole)

• Product Name: 4-tert-butyl-1H-pyrazole
• CAS No: 105285-21-0
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD11847492
• CID: 97483
• Update Time: 2025-06-08

4-tert-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dimethylethyl)-1H-Pyrazole
• 4-(tert-Butyl)-1H-pyrazole
• 1H-Pyrazole, 4-(1,1-dimethylethyl)-
• 4-tert-butyl-1H-pyrazole
• 4-tertbutyl-1H-Pyrazole
• ACMC-20m849
• ACN-C000756
• AGN-PC-0035CF
• CTK0G5623
• SureCN179541
• 4-t-butylpyrazole
• SFRZJVGGJFNWHZ-UHFFFAOYSA-N
• SB12167
• AK139733
• ST2405477
• BB 0261665

• MDL： MFCD11847492
• Inchi： 1S/C7H12N2/c1-7(2,3)6-4-8-9-5-6/h4-5H,1-3H3,(H,8,9)
• InChI Key： SFRZJVGGJFNWHZ-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 124.10016
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93.6
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 219.1±9.0 ºC (760 Torr),
• Flash Point: 87.9±11.7 ºC,
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),
• PSA: 28.68

4-tert-butyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-tert-butyl-1H-pyrazole

Introduction to 4-tert-butyl-1H-pyrazole (CAS No. 105285-21-0)

4-tert-butyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 105285-21-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazole class, which is characterized by a five-membered aromatic ring containing two nitrogen atoms. The presence of a tert-butyl group at the 4-position introduces steric and electronic effects that make this derivative particularly interesting for various synthetic and biological studies.

The molecular structure of 4-tert-butyl-1H-pyrazole consists of a pyrazole core substituted with a bulky tert-butyl group at the 4-position and a hydrogen atom at the 1-position. This arrangement imparts distinct physicochemical properties, including increased lipophilicity and potential for metabolic stability, which are highly valued in drug design. The compound’s symmetry and electron distribution also make it a versatile scaffold for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, 4-tert-butyl-1H-pyrazole has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural motif is found in several bioactive molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The tert-butyl group enhances binding affinity by improving hydrophobic interactions with biological targets, making this derivative particularly useful in medicinal chemistry.

One of the most compelling aspects of 4-tert-butyl-1H-pyrazole is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are crucial in many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. Researchers have leveraged the pyrazole scaffold to develop molecules that disrupt aberrant protein-protein interactions, leading to promising preclinical results. For instance, derivatives of 4-tert-butyl-1H-pyrazole have shown efficacy in inhibiting specific kinases involved in tumor proliferation and survival pathways.

Furthermore, the compound has been investigated for its potential in antimicrobial applications. The pyrazole ring is known to exhibit broad-spectrum activity against bacteria, fungi, and parasites due to its ability to interfere with essential enzymatic pathways. The introduction of the tert-butyl group enhances the compound’s ability to penetrate bacterial cell membranes, improving its efficacy. Recent studies have highlighted 4-tert-butyl-1H-pyrazole as a lead compound for developing novel antibiotics against multidrug-resistant pathogens.

The synthetic utility of 4-tert-butyl-1H-pyrazole is another area of active research. Its straightforward synthesis from readily available precursors makes it an attractive building block for drug discovery programs. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in modifying the pyrazole core, allowing for the introduction of diverse functional groups at various positions. This flexibility has enabled the creation of libraries of derivatives with unique pharmacological profiles.

Recent advances in computational chemistry have further accelerated the exploration of 4-tert-butyl-1H-pyrazole derivatives. Molecular modeling studies have predicted new binding modes and interactions between this compound and its biological targets, providing insights into structure-activity relationships. These predictions have guided experimental efforts toward optimizing potency and selectivity, reducing off-target effects.

The safety profile of 4-tert-butyl-1H-pyrazole is another critical consideration in its application as a pharmaceutical intermediate. Preliminary toxicology studies suggest that this compound exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, further studies are needed to evaluate long-term effects and potential metabolic pathways. These assessments are essential for ensuring that derivatives based on this scaffold are safe for clinical development.

In conclusion, 4-tert-butyl-1H-pyrazole (CAS No. 105285-21-0) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, synthetic accessibility, and biological activity make it a valuable tool for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.